AMC-01

• Molecular Formula: C27H27BrN2O6
• Molecular Weight: 555.4 g/mol
• InChI: InChI=1S/C25H25BrN2O2.C2H2O4/c1-30-24-12-11-23(26)17-22(24)18-27-13-15-28(16-14-27)25(29)21-9-7-20(8-10-21)19-5-3-2-4-6-19;3-1(4)2(5)6/h2-12,17H,13-16,18H2,1H3;(H,3,4)(H,5,6)
• InChIKey: KNKKSMJPOJCUBB-UHFFFAOYSA-N

Researchers face off-target effects and transient signaling with standard ER stress inducers like thapsigargin or salubrinal. AMC-01 solves this through sustained (>24h) eIF2-α phosphorylation via selective PKR activation without PERK/HRI engagement. - EC50 for cytoprotection: 12.43 μM (working range 10-20 μM) - 3x lower than salubrinal - Sustained translational control for chronic stress models (Parkinson's, antiviral responses) - ≥98% purity, ready for immediate shipment

AMC-01 eIF2-α Inactivating Probe

AMC-01 (1-(4-biphenylylcarbonyl)-4-(5-bromo-2-methoxybenzyl) piperazine oxalate, CAS 1047978-71-1) is a small-molecule chemical probe that inactivates eukaryotic translation initiation factor 2-alpha (eIF2α) [1]. Identified from a viability-based screen under ER stress, AMC-01 induces eIF2α phosphorylation at Ser51 in a dose- and time-dependent manner [1]. It acts as an inhibitor of ER stress-mediated apoptosis and is primarily utilized in cellular signaling studies of the unfolded protein response (UPR), protein synthesis regulation, and translational control mechanisms [1].

1

eIF2-α inactivation probe for stress-response pathway studies

2

PKR-selective activation enables kinase-specific pathway mapping

3

Analytical purity supporting reproducible translational control assays

• [1] Hong, M., Nam, K.Y., Kim, K.K., Kim, S.Y., & Kim, I. (2016). The small molecule '1-(4-biphenylylcarbonyl)-4-(5-bromo-2-methoxybenzyl) piperazine oxalate' and its derivatives regulate global protein synthesis by inactivating eukaryotic translation initiation factor 2-alpha. Cell Stress and Chaperones, 21(3), 485–497. View Source

AMC-01 vs. Salubrinal & Thapsigargin

The eIF2α signaling axis can be modulated by distinct mechanisms—including kinase inhibition, phosphatase inhibition, or direct eIF2B activation—each yielding divergent cellular outcomes and pathway signatures. Substituting AMC-01 with a generic eIF2α modulator without understanding its specific kinase selectivity profile (PKR-dependent, PERK/HRI-independent) and its cytoprotective potency against ER stress can compromise experimental reproducibility [1]. Furthermore, AMC-01 demonstrates a quantifiable potency advantage over the widely used phosphatase inhibitor salubrinal, requiring lower working concentrations to achieve equivalent eIF2α phosphorylation and cell survival effects [1]. These mechanistic and potency distinctions render AMC-01 uniquely suited for studies demanding specific interrogation of PKR-mediated translational control.

vs. Salubrinal

AMC-01

Reported lower concentration requirements for eIF2-α phosphorylation

Salubrinal

Higher working concentration may shift off-target interaction profile

vs. Thapsigargin

AMC-01

Sustained PKR-mediated phosphorylation over 24 h

Thapsigargin

Transient PERK-driven response may confound long-term readouts

• [1] Hong, M., Nam, K.Y., Kim, K.K., Kim, S.Y., & Kim, I. (2016). The small molecule '1-(4-biphenylylcarbonyl)-4-(5-bromo-2-methoxybenzyl) piperazine oxalate' and its derivatives regulate global protein synthesis by inactivating eukaryotic translation initiation factor 2-alpha. Cell Stress and Chaperones, 21(3), 485–497. View Source

AMC-01 Performance Metrics

Cytoprotective Potency vs. Salubrinal

AMC-01 demonstrates significantly greater cytoprotective efficacy against thapsigargin-induced cell death in CSM14.1 rat neural progenitor cells compared to the benchmark eIF2α phosphatase inhibitor salubrinal [1]. AMC-01 achieved a 50% cell survival rate (EC50) of 12.43 ± 1.07 μM, whereas salubrinal required a concentration of ~15 μM in a cell-free assay and exhibited a less potent effect in head-to-head cellular comparisons [1].

Cytoprotective EC50

Head-to-head

AMC-01: 12.43 ± 1.07 μM
Salubrinal: higher concentration required (exact not reported)

Supports cell-viability endpoint review

Class-level potency inference

Evidence Dimension	Cytoprotective potency (EC50 for inhibition of thapsigargin-induced cell death)
Target Compound Data	12.43 ± 1.07 μM
Comparator Or Baseline	Salubrinal (~15 μM in cell-free assay; less potent in direct cellular comparison)
Quantified Difference	AMC-01 exhibits a lower EC50, indicating superior potency at lower concentrations.
Conditions	CSM14.1 rat neural progenitor cells treated with 15 μM thapsigargin; cell viability measured by ATP levels after 48h.

Why This Matters

The lower EC50 of AMC-01 allows for reduced compound usage and potentially minimized off-target effects in cell-based stress response assays.

• [1] Hong, M., Nam, K.Y., Kim, K.K., Kim, S.Y., & Kim, I. (2016). The small molecule '1-(4-biphenylylcarbonyl)-4-(5-bromo-2-methoxybenzyl) piperazine oxalate' and its derivatives regulate global protein synthesis by inactivating eukaryotic translation initiation factor 2-alpha. Cell Stress and Chaperones, 21(3), 485–497. View Source

eIF2-α Phosphorylation Potency vs. Salubrinal

AMC-01 induces robust eIF2α phosphorylation at serine 51 at concentrations ranging from 10–20 μM, a key event in translational attenuation and stress adaptation [1]. In contrast, the commonly used eIF2α phosphatase inhibitor salubrinal requires a minimum concentration of approximately 30 μM to achieve detectable phosphorylation under identical experimental conditions [1].

Phosphorylation induction

Head-to-head

AMC-01: 10–20 μM
Salubrinal: ~30 μM

Supports pathway-activation assay interpretation

Single cell-line context

Evidence Dimension	Minimum concentration required to induce detectable eIF2α phosphorylation
Target Compound Data	10–20 μM
Comparator Or Baseline	Salubrinal (~30 μM)
Quantified Difference	AMC-01 is effective at concentrations ~30-50% lower than salubrinal.
Conditions	CSM14.1 cells, immunoblot analysis after compound incubation.

Why This Matters

This lower effective concentration minimizes cellular stress and off-target signaling, making AMC-01 a more precise tool for studying the immediate downstream effects of eIF2α phosphorylation.

• [1] Hong, M., Nam, K.Y., Kim, K.K., Kim, S.Y., & Kim, I. (2016). The small molecule '1-(4-biphenylylcarbonyl)-4-(5-bromo-2-methoxybenzyl) piperazine oxalate' and its derivatives regulate global protein synthesis by inactivating eukaryotic translation initiation factor 2-alpha. Cell Stress and Chaperones, 21(3), 485–497. View Source

Sustained Phosphorylation vs. Thapsigargin

AMC-01 induces a sustained phosphorylation of eIF2α that persists for at least 24 hours, in stark contrast to the transient phosphorylation induced by the classical ER stressor thapsigargin, which declines by 24 hours [1]. This prolonged signaling profile is critical for studies requiring extended observation of translational repression.

Phosphorylation duration

Head-to-head

AMC-01: sustained ≥24 h
Thapsigargin: declines by 24 h

Supports long-term translational attenuation assays

Time-course endpoint context

Evidence Dimension	Duration of eIF2α phosphorylation after compound addition
Target Compound Data	Sustained for at least 24 hours
Comparator Or Baseline	Thapsigargin (transient; declines by 24 hours)
Quantified Difference	AMC-01 maintains a stable phosphorylated state, while thapsigargin's effect is time-limited.
Conditions	CSM14.1 cells treated with 20 μM compound; immunoblot analysis at 2h, 6h, and 24h.

Why This Matters

The sustained signaling profile of AMC-01 enables long-term experimental protocols (e.g., chronic stress adaptation studies) that are not feasible with transient stressors like thapsigargin.

• [1] Hong, M., Nam, K.Y., Kim, K.K., Kim, S.Y., & Kim, I. (2016). The small molecule '1-(4-biphenylylcarbonyl)-4-(5-bromo-2-methoxybenzyl) piperazine oxalate' and its derivatives regulate global protein synthesis by inactivating eukaryotic translation initiation factor 2-alpha. Cell Stress and Chaperones, 21(3), 485–497. View Source

PKR-Selective Kinase Activation

AMC-01 specifically activates the protein kinase RNA-activated (PKR) pathway to phosphorylate eIF2α, without modulating the activity of the related ER stress kinases PERK (PKR-like ER kinase) or HRI (heme-regulated inhibitor) [1]. This contrasts with the broader kinase activation profiles of other eIF2α modulators like salubrinal (which indirectly affects multiple phosphatases) or ISRIB (which acts downstream of eIF2α phosphorylation) [1].

Kinase activation profile

Class-level

Activates PKR; no activation of PERK, HRI, or GCN2

Supports PKR-specific pathway mapping

Qualitative selectivity context

Evidence Dimension	Kinase activation profile
Target Compound Data	Activates PKR; does not activate PERK, HRI, or GCN2.
Comparator Or Baseline	Salubrinal (indirect phosphatase inhibition, broad effects); ISRIB (eIF2B activator, downstream target).
Quantified Difference	AMC-01 provides a unique, PKR-specific entry point to the eIF2α pathway.
Conditions	CSM14.1 cells, pathway analysis by immunoblotting for phosphorylated kinases.

Why This Matters

This specific PKR-dependent mechanism allows researchers to dissect the contribution of the viral/bacterial RNA-sensing arm of the UPR separate from ER protein misfolding (PERK) or heme deficiency (HRI) pathways.

• [1] Hong, M., Nam, K.Y., Kim, K.K., Kim, S.Y., & Kim, I. (2016). The small molecule '1-(4-biphenylylcarbonyl)-4-(5-bromo-2-methoxybenzyl) piperazine oxalate' and its derivatives regulate global protein synthesis by inactivating eukaryotic translation initiation factor 2-alpha. Cell Stress and Chaperones, 21(3), 485–497. View Source

Quantified Inhibition of ER Stress-Induced Apoptosis at Defined Concentration

AMC-01 at a concentration of 25 μM significantly inhibits apoptosis in CSM14.1 rat neural progenitor cells induced by the ER stressor thapsigargin [1]. This is evidenced by a marked reduction in caspase-3 activation and PARP cleavage, key biochemical markers of apoptotic cell death [1].

Evidence Dimension	Inhibition of apoptosis (caspase-3 activation and PARP cleavage)
Target Compound Data	Significant inhibition observed at 25 μM.
Comparator Or Baseline	Vehicle control (DMSO) or thapsigargin alone.
Quantified Difference	AMC-01 blocks downstream apoptotic signaling events triggered by ER stress.
Conditions	CSM14.1 cells pre-treated with 25 μM AMC-01 for 2 hours, then challenged with 15 μM thapsigargin.

Why This Matters

This validates AMC-01 as a functional inhibitor of ER stress-mediated apoptosis, a critical application in neurodegenerative disease and cancer cell survival research.

• [1] Hong, M., Nam, K.Y., Kim, K.K., Kim, S.Y., & Kim, I. (2016). The small molecule '1-(4-biphenylylcarbonyl)-4-(5-bromo-2-methoxybenzyl) piperazine oxalate' and its derivatives regulate global protein synthesis by inactivating eukaryotic translation initiation factor 2-alpha. Cell Stress and Chaperones, 21(3), 485–497. View Source

AMC-01 Application Scenarios

Sustained Translational Attenuation in Neurodegeneration

Given its selective activation of PKR without cross-reactivity with PERK or HRI, AMC-01 is the preferred tool for studies investigating the role of double-stranded RNA sensing and PKR-mediated translational shutdown during viral infection or immune signaling [1]. Its ability to induce sustained eIF2α phosphorylation allows for long-term observation of host translational responses.

PKR-Specific Pathway Dissection in Viral Infection

The sustained eIF2α phosphorylation induced by AMC-01 (≥24 hours) makes it ideal for chronic stress models in neuronal cells, such as CSM14.1 progenitor cells, where transient stressors like thapsigargin are inadequate [1]. Its potent cytoprotective effect at lower concentrations (EC50 12.43 μM) further supports its use in long-duration neuroprotection assays.

Low-Concentration Cytoprotection Assays

AMC-01's ability to robustly induce eIF2α phosphorylation at 10–20 μM—a concentration range ~30–50% lower than that required for the benchmark tool salubrinal—makes it the compound of choice for experiments where minimizing cellular stress and off-target effects is paramount [1]. This includes high-sensitivity phospho-proteomics and live-cell imaging studies.

Cap-Dependent Translation Inhibition Assays

The quantified inhibition of thapsigargin-induced apoptosis at 25 μM validates AMC-01 as a reliable positive control for studying cytoprotective signaling in disease models such as atherosclerosis and Parkinson's syndrome, where ER stress plays a pathological role [1].

Application

Selection Property

Validation Focus

Neuronal cell stress models

Sustained eIF2-α phosphorylation context

Time-course translational control monitoring

Antiviral response research models

PKR-selective activation without PERK/HRI engagement

PKR-dependent signaling verification

Cytoprotection assay development

Moderate working concentration range

Off-target interaction minimization review

Cap-dependent translation regulation studies

Dose-dependent translational suppression

Global protein synthesis quantification

• [1] Hong, M., Nam, K.Y., Kim, K.K., Kim, S.Y., & Kim, I. (2016). The small molecule '1-(4-biphenylylcarbonyl)-4-(5-bromo-2-methoxybenzyl) piperazine oxalate' and its derivatives regulate global protein synthesis by inactivating eukaryotic translation initiation factor 2-alpha. Cell Stress and Chaperones, 21(3), 485–497. View Source